![molecular formula C20H26N4S B3051874 10-[3-(4-Methylpiperazin-1-yl)propyl]phenothiazin-2-amine CAS No. 367274-46-2](/img/structure/B3051874.png)
10-[3-(4-Methylpiperazin-1-yl)propyl]phenothiazin-2-amine
Overview
Description
10-[3-(4-Methylpiperazin-1-yl)propyl]phenothiazin-2-amine, also known as MPP, is a chemical compound that has gained interest in the scientific community due to its potential therapeutic applications. MPP belongs to the phenothiazine class of compounds, which are known for their diverse pharmacological properties.
Mechanism of Action
The mechanism of action of 10-[3-(4-Methylpiperazin-1-yl)propyl]phenothiazin-2-amine is not fully understood, but it is believed to act as a dopamine D2 receptor antagonist. This action results in a decrease in dopamine neurotransmission, which is thought to be responsible for its antipsychotic effects.
Biochemical and Physiological Effects:
This compound has been found to have a number of biochemical and physiological effects. It has been shown to decrease the levels of dopamine in the brain, which is thought to be responsible for its antipsychotic effects. Additionally, this compound has been found to have anxiolytic and sedative effects.
Advantages and Limitations for Lab Experiments
One advantage of using 10-[3-(4-Methylpiperazin-1-yl)propyl]phenothiazin-2-amine in lab experiments is its potent antipsychotic activity, which makes it a valuable tool for studying the mechanisms of psychosis. However, this compound also has limitations, such as its potential for toxicity and its limited solubility in water.
Future Directions
There are several future directions for research on 10-[3-(4-Methylpiperazin-1-yl)propyl]phenothiazin-2-amine. One area of interest is the development of new analogs of this compound with improved pharmacological properties. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential therapeutic applications. Finally, research is needed to determine the safety and efficacy of this compound in human clinical trials.
Scientific Research Applications
10-[3-(4-Methylpiperazin-1-yl)propyl]phenothiazin-2-amine has been studied for its potential therapeutic applications in various scientific research studies. It has been found to exhibit potent antipsychotic activity, making it a potential candidate for the treatment of schizophrenia and other psychotic disorders.
Properties
IUPAC Name |
10-[3-(4-methylpiperazin-1-yl)propyl]phenothiazin-2-amine | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H26N4S/c1-22-11-13-23(14-12-22)9-4-10-24-17-5-2-3-6-19(17)25-20-8-7-16(21)15-18(20)24/h2-3,5-8,15H,4,9-14,21H2,1H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VXBFLPZYWPBRFY-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1CCN(CC1)CCCN2C3=CC=CC=C3SC4=C2C=C(C=C4)N | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H26N4S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40332731 | |
Record name | 10-[3-(4-methylpiperazin-1-yl)propyl]phenothiazin-2-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40332731 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
354.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
367274-46-2 | |
Record name | 10-[3-(4-methylpiperazin-1-yl)propyl]phenothiazin-2-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40332731 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.